N-(1-cyanocyclobutyl)-N-methyl-2-(5-nitro-1H-indol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-cyanocyclobutyl)-N-methyl-2-(5-nitro-1H-indol-1-yl)acetamide, also known as CC-115, is a small molecule inhibitor that has gained attention in the scientific community for its potential use in cancer treatment.
Scientific Research Applications
Synthesis and Chemical Characterization
- The research has explored synthetic pathways and chemical characterizations of compounds structurally related to "N-(1-cyanocyclobutyl)-N-methyl-2-(5-nitro-1H-indol-1-yl)acetamide." These studies involve the synthesis of various heterocyclic compounds, including thiazoles, pyrazoles, and chromene derivatives, incorporating sulfamoyl moieties. Such synthetic endeavors aim to create compounds with potential antimicrobial activities, demonstrating the chemical versatility and applicability of these frameworks in drug discovery (Darwish et al., 2014).
Potential Biological Activities
- Research into compounds with similar structural motifs has shown a range of biological activities, including antimicrobial and cytotoxic effects. For example, derivatives of thiazole and pyridone have been synthesized and evaluated for their antimicrobial properties, highlighting the importance of chemical modifications in enhancing biological activities (Behbehani et al., 2011; Evren et al., 2019).
Chemical Transformations and Reactivity
- Studies have also focused on the chemical transformations and reactivity of similar compounds, providing insights into the synthesis of complex molecules. For instance, the cyclization of N-vinylic α-(methylthio)acetamides has been explored for the synthesis of cis and trans-fused 3a-aryloctahydroindoles, a process that underscores the potential of these chemical reactions in generating structurally diverse and biologically relevant molecules (Saito et al., 2007).
Molecular Docking and QSAR Studies
- Molecular docking and quantitative structure-activity relationship (QSAR) studies have been conducted on related compounds to predict their binding affinities to biological targets and to understand the structural features contributing to their biological activities. Such computational approaches are instrumental in guiding the design and synthesis of new compounds with enhanced efficacy and selectivity (Al-Ostoot et al., 2020).
properties
IUPAC Name |
N-(1-cyanocyclobutyl)-N-methyl-2-(5-nitroindol-1-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O3/c1-18(16(11-17)6-2-7-16)15(21)10-19-8-5-12-9-13(20(22)23)3-4-14(12)19/h3-5,8-9H,2,6-7,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVKQYCAEMRJCQK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)CN1C=CC2=C1C=CC(=C2)[N+](=O)[O-])C3(CCC3)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.